2-(3-Chlorophenyl)-1,3-benzothiazole

• IUPAC Name: 2-(3-chlorophenyl)-1,3-benzothiazole
• InChI: InChI=1S/C13H8ClNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
• InChI Key: ZWOUFZHDORMXJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)Cl
• Molecular Formula: C13H8ClNS
• DSSTOX Substance ID: DTXSID50384741
• Molecular Weight: 245.73 g/mol
• CAS RN: 22868-31-1

Description

2-(3-Chlorophenyl)-1,3-benzothiazole is a compound that belongs to the benzothiazole family, which is known for its diverse biological activities. The presence of the chlorophenyl group at the 2-position of the benzothiazole ring can significantly influence the chemical and physical properties of the molecule, as well as its biological activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including those with chlorophenyl groups, typically involves the reaction of o-aminothiophenol disulfides with substituted benzaldehydes under reducing conditions . Additionally, copper(II)-catalyzed intramolecular coupling-cyclization of N-(2-chlorophenyl)benzothioamides has been reported as an efficient method for synthesizing 2-aryl or 2-alkyl-substituted benzothiazoles .

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be elucidated using various spectroscopic techniques such as FT-IR, NMR (both ^1H and ^13C), and UV spectroscopy, as well as quantum mechanical methods like density functional theory (DFT) . These studies provide detailed information on the electronic, vibrational, and structural properties of the compounds.

Chemical Reactions Analysis

Benzothiazoles can participate in various chemical reactions due to their reactive sites. For instance, the synthesis of fluorescent 2-(2',2''-bithienyl)-1,3-benzothiazoles involves the reaction of formyl-substituted bithiophenes with ortho-aminobenzenethiol . Moreover, benzothiazoles can form complexes with metals, as seen in the synthesis of mercury(II) complexes with 2-styryl-1,3-benzothiazole derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be influenced by substituents on the benzothiazole ring. For example, the introduction of a chlorophenyl group can affect the molecule's fluorescence properties, as well as its solubility and stability . The crystal structure of these compounds can be determined by single-crystal X-ray diffraction, which provides insights into the molecular conformation and intermolecular interactions . Additionally, the reactivity of benzothiazoles can be explored through their ability to undergo C-S bond cleavage reactions in basic media .

Scientific Research Applications

• Crystal Structure and Interactions :

  • The study by (Venugopala, Nayak, & Odhav, 2013) examines a related compound's crystal structure, highlighting its dihedral angles and the three-dimensional network formed by hydrogen bonds and other interactions. This information is crucial for understanding molecular interactions and designing new compounds.

• Synthesis Methods :

  • A copper(II)-catalyzed synthesis method for benzothiazoles is described by (Jaseer, Prasad, Dandapat, & Sekar, 2010). This method is significant for creating a range of benzothiazoles under mild conditions.
  • (Mistry & Desai, 2006) report the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including benzothiazoles, emphasizing the efficiency and rapidity of this method.

• Pharmacological Evaluation :

  • (Li et al., 2018) discuss a benzothiazole-based compound used as a fluorescent chemosensor for pH detection, indicating its potential in biosamples and neutral water samples.

• Antifungal Applications :

  • Research by (Herrera Cano et al., 2015) focuses on the antifungal properties of benzothiazole derivatives, particularly their effectiveness against Botrytis cinerea, a plant pathogen.

• Corrosion Inhibition :

  • The paper by (Salarvand et al., 2017) examines the use of benzothiazole derivatives in inhibiting corrosion of mild steel, highlighting their potential in industrial applications.

• Antibacterial Activity :

  • (Karim, 2019) investigates the antibacterial properties of 2-aryl benzothiazoles, showing the effectiveness of certain derivatives against specific bacterial strains.

• Solid Phase Synthesis :

  • A method for solid phase synthesis of benzothiazoles is described by (Huang & Tang, 2003), important for efficient and pure production of these compounds.

• Antitumor Activity :

  • The paper by (Chua et al., 1999) explores the synthesis of benzothiazole derivatives and their potential antitumor activities, an important aspect in the development of new cancer treatments.

• Ionic Liquid-Catalyzed Synthesis :

  • (Gao et al., 2015) report on a green synthesis method of benzothiazoles using CO2, highlighting an environmentally friendly approach.

• Drug Delivery Systems :

  • The study by (Breen et al., 2019) discusses the use of apoferritin as a drug delivery system for benzothiazole-based anticancer drugs, underscoring advancements in drug formulation.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

A study on a similar compound suggests that the most probable molecular mechanism of action relies on interaction with neuronal voltage-sensitive sodium (site 2) and l-type calcium channels .

Biochemical Pathways

It’s known that thiophene derivatives, which share a similar structure, play roles in various biochemical processes, including cell growth, differentiation, gene expression, and signal transduction .

Pharmacokinetics

A study on a similar compound suggests that following biotransformation, certain derivatives were identified .

Result of Action

Compounds with similar structures have been associated with various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

It’s known that environmental factors can significantly impact the action of similar compounds .